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Compound of Interest

Compound Name:
Dimethyl cyclopropane-1,1-

dicarboxylate

Cat. No.: B1304618 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for Dimethyl cyclopropane-1,1-dicarboxylate (CAS No. 6914-71-2), including

personal protective equipment (PPE) recommendations, handling procedures, and disposal

plans.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to minimize exposure and ensure personal safety when handling

Dimethyl cyclopropane-1,1-dicarboxylate. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection Specifications & Remarks

Eyes/Face

Chemical safety goggles or

safety glasses. A face shield is

recommended when there is a

splash potential.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2][3]

Hands Protective gloves.

Select gloves that are resistant

to permeation by the chemical.

[1][4] Always inspect gloves

before use and wash hands

thoroughly after handling.[1][2]

Body

Wear suitable protective

clothing to prevent skin

exposure.

The nature of the job will

influence the type of clothing

required.[1][2][4]

Respiratory

In case of inadequate

ventilation, wear respiratory

protection.

A multi-purpose combination

respirator cartridge is

recommended. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded.[3]

Feet Safety shoes.
As per 29 CFR 1910.136: Foot

Protection.[1]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Dimethyl
cyclopropane-1,1-dicarboxylate and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area.[1][3][5]

Avoid breathing fumes, mist, spray, or vapors.[1]
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Avoid contact with skin and eyes.[1][2][5]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1][2][3]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Storage:

Keep the container tightly closed when not in use.[1][2][3]

Store in a dry, cool, and well-ventilated area.[1][2][3]

Incompatible materials to avoid include acids, bases, oxidizing agents, and reducing agents.

[1][2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek medical attention.[1]

Skin Contact: Wash with plenty of soap and water. Seek medical advice if irritation persists.

[1]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1]

Hazards: Thermal decomposition can generate carbon oxides.[1] There is a risk of explosion

if heated under confinement.[1]

Protective Equipment: Wear gas-tight chemically protective clothing in combination with a

self-contained breathing apparatus.[1]

Accidental Release Measures:

Evacuate unnecessary personnel and ensure adequate ventilation.[1]

For containment, stop the leak if it is safe to do so.[1]

For cleaning up, absorb the spill with an inert material such as sand, silica gel, or dry

chemical absorbent.[1][2] Collect the material in a suitable container for disposal.[1][2]

Disposal Plan
Dispose of Dimethyl cyclopropane-1,1-dicarboxylate and its container in accordance with

licensed collector's sorting instructions.[1] It is recommended to use an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[1] Avoid release to the environment.[1]

Workflow for Handling Dimethyl cyclopropane-1,1-
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Workflow for Handling Dimethyl cyclopropane-1,1-dicarboxylate
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Caption: This diagram outlines the standard operating procedure for safely handling Dimethyl
cyclopropane-1,1-dicarboxylate, from preparation to post-handling and emergency

responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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